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Compound of Interest

Compound Name: 5-Bromo-1-hexene

Cat. No.: B1607039 Get Quote

Physical Properties of 5-Bromo-1-hexene: A
Technical Guide
This technical guide provides a comprehensive overview of the physical properties of 5-
Bromo-1-hexene, specifically its boiling point and density. This document is intended for

researchers, scientists, and professionals in the field of drug development and chemical

synthesis.

Data Summary
Precise, experimentally determined physical properties for 5-Bromo-1-hexene (CAS Number:

4558-27-4) are not readily available in the cited literature. Much of the available data pertains

to its isomer, 6-Bromo-1-hexene (CAS Number: 2695-47-8). For the purpose of providing a

comparative reference, the available data for both isomers are presented below. It is crucial to

note that while these compounds are structurally similar, their physical properties may differ.

Compound CAS Number Boiling Point Density

5-Bromo-1-hexene 4558-27-4
No experimental data

available

No experimental data

available

6-Bromo-1-hexene 2695-47-8 47-51 °C at 16 mmHg 1.22 g/mL at 25 °C
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Experimental Protocols
The following sections detail standard laboratory procedures for the determination of the boiling

point and density of a liquid organic compound such as 5-Bromo-1-hexene.

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[1] Several methods can be employed for this determination, with the choice often

depending on the sample volume available.

Micro-Boiling Point Determination (Thiele Tube Method)

This method is suitable for small sample volumes (less than 1 mL).[1]

Apparatus: Thiele tube, thermometer, small test tube (e.g., Durham tube), capillary tube

(sealed at one end), heating oil (e.g., mineral oil), and a heat source (e.g., Bunsen burner or

hot plate).[1]

Procedure:

A small amount of the liquid sample is placed in the small test tube.

A capillary tube, with its open end downwards, is placed inside the test tube containing the

sample.[1]

The test tube assembly is attached to a thermometer.

The entire assembly is placed in a Thiele tube containing heating oil, ensuring the sample

is immersed in the oil.

The Thiele tube is gently heated. As the temperature rises, a stream of bubbles will

emerge from the capillary tube.[1]

Heating is discontinued when a steady stream of bubbles is observed.

The temperature at which the liquid enters the capillary tube upon cooling is recorded as

the boiling point.[1]
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Density Determination
Density is an intrinsic physical property of a substance, defined as its mass per unit volume.

Direct Measurement Method

This is a straightforward method for determining the density of a liquid.

Apparatus: A precise analytical balance and a calibrated volumetric flask or pycnometer.

Procedure:

The mass of the clean, dry volumetric flask or pycnometer is accurately measured.

The flask or pycnometer is filled with the liquid sample up to the calibration mark.

The mass of the filled flask or pycnometer is then measured.

The mass of the liquid is determined by subtracting the mass of the empty container from

the mass of the filled container.

The density is calculated by dividing the mass of the liquid by its known volume.

Workflow for Physical Property Determination
The following diagram illustrates the logical workflow for the experimental determination of the

boiling point and density of a liquid sample.
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Workflow for Physical Property Determination
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Caption: Logical workflow for determining boiling point and density.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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